1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 1-(2-morpholin-4-ylethyl)pyrrole-2-carboxylic acid
• InChI: InChI=1S/C11H16N2O3/c14-11(15)10-2-1-3-13(10)5-4-12-6-8-16-9-7-12/h1-3H,4-9H2,(H,14,15)
• InChI Key: JLJLSVZPHCBNGL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=CC=C2C(=O)O
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol

Description

Morpholine is a common moiety in various pharmaceuticals and research compounds. It’s a heterocyclic amine characterized by a six-membered ring structure composed of four carbon atoms, one oxygen atom, and one nitrogen atom. The compound you’re asking about seems to be a derivative of morpholine, with additional pyrrole and carboxylic acid groups.

Synthesis Analysis

Morpholines can be synthesized from 1,2-amino alcohols and their derivatives, which are common starting materials for the preparation of morpholines. A sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides can be used.

Chemical Reactions Analysis

The chemical reactions involving morpholine derivatives can vary widely depending on the specific compound and reaction conditions.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds :

  • The compound has been used in the synthesis of new morpholinylpyrrolyl tetrahydrothieno[2,3-c] isoquinoline, which is a significant contribution to the field of heterocyclic chemistry (R. Zaki, A. El-Dean, & S. M. Radwan, 2014).

• Gewald Synthesis Studies :

  • The Gewald synthesis process, used for preparing 2-aminothiophenes, has been studied using derivatives of the compound, providing insights into the mechanistic aspects of these syntheses (N. Peet, S. Sunder, R. Barbuch, & A. P. Vinogradoff, 1986).

• Cyclopenta[c]pyridine Derivatives :

  • Research has shown its utility in reacting with cyanothioacetamide, leading to novel cyclopenta[c]pyridine derivatives. This exploration broadens the scope of organic and medicinal chemistry (V. Dotsenko, S. Krivokolysko, & V. Litvinov, 2008).

• Development of Polyesteramides :

  • It's been used in the synthesis of biodegradable polyesteramides with pendant functional groups, offering potential applications in biomedicine and materials science (P. J. I. Veld, P. Dijkstra, & J. Feijen, 1992).

• Pharmacological Research :

  • While excluding information related to drug use and dosage, it's worth noting that the compound has been a part of the synthesis of various pharmacologically relevant compounds, indicating its potential in drug discovery and development (K. Kamiński, M. Zagaja, J. Łuszczki, et al., 2015).

• Catalysis Research :

  • The compound has been involved in studies related to catalysis, such as in the alkylation of cyclic amines with alcohols catalyzed by Ru(II) complexes, showcasing its relevance in catalytic chemistry (Ö. Doğan Ulu, N. Gürbüz, & I. Özdemir, 2017).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, Doxapram, a morpholine derivative, produces respiratory stimulation mediated through the peripheral carotid chemoreceptors.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound. For example, a morpholine derivative “[2-(Morpholin-4-yl)ethyl]piperazine” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin burns, eye damage, and respiratory irritation.